N-methyl-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine
Overview
Description
“N-methyl-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine” is a chemical compound with a complex structure . It is also known as "{1-[(trimethyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}methanamine" .
Molecular Structure Analysis
The molecular structure of “N-methyl-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine” is complex and specific. The compound has a molecular formula of C8H15N3 . Further structural analysis would require more detailed resources .Physical And Chemical Properties Analysis
“N-methyl-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine” has a predicted boiling point of 236.8±35.0 °C and a predicted density of 1.02±0.1 g/cm3 . The compound is also predicted to have a pKa of 9.45±0.10 .Scientific Research Applications
Chemical Research
“N-methyl-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine” is a chemical compound that is used in various chemical research . It is often used as a reagent in the synthesis of other chemical compounds .
Antileishmanial Applications
Pyrazole-bearing compounds, such as “N-methyl-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine”, are known for their diverse pharmacological effects including potent antileishmanial activities . These compounds have shown promising results in inhibiting the growth of Leishmania aethiopica, a parasite responsible for causing leishmaniasis .
Antimalarial Applications
In addition to its antileishmanial properties, “N-methyl-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine” has also shown potential in the treatment of malaria . Certain derivatives of this compound have demonstrated significant inhibition effects against Plasmodium berghei, the parasite responsible for causing malaria .
Molecular Docking Studies
“N-methyl-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine” and its derivatives have been used in molecular docking studies . These studies help in understanding the interaction between the compound and its target protein, providing valuable insights into the design of more effective drugs .
Synthesis of Pyrazole Derivatives
“N-methyl-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine” is used in the synthesis of pyrazole derivatives . These derivatives have a wide range of applications in medicinal chemistry due to their diverse pharmacological properties .
Drug Discovery and Development
Given its diverse pharmacological properties, “N-methyl-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine” plays a crucial role in drug discovery and development . It serves as a potential pharmacophore for the preparation of safe and effective antileishmanial and antimalarial agents .
Safety and Hazards
properties
IUPAC Name |
N-methyl-1-(1,3,5-trimethylpyrazol-4-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3/c1-6-8(5-9-3)7(2)11(4)10-6/h9H,5H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBORGGVCQYVMEP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)CNC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20342191 |
Source
|
| Record name | N-methyl-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20342191 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
514816-08-1 |
Source
|
| Record name | N-methyl-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20342191 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(phenylsulfonyl)-N-(4-(trifluoromethyl)phenyl)-8-azabicyclo[3.2.1]octane-8-carboxamide](/img/structure/B1361021.png)
![5-Methyl-2-[2-(4-methyl-piperidin-1-YL)-ethoxy]-phenylamine](/img/structure/B1361038.png)
